N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide
• InChI: InChI=1S/C14H8ClN3O3S/c15-8-5-6-10-12(7-8)22-14(16-10)17-13(19)9-3-1-2-4-11(9)18(20)21/h1-7H,(H,16,17,19)
• InChI Key: QDYACUVANWIVJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C14H8ClN3O3S
• Molecular Weight: 333.7 g/mol

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide, also known as NBDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. NBDA is a synthetic compound that is widely used as a fluorescent probe in biology and biochemistry research. This compound has gained significant attention due to its unique chemical properties that make it an ideal candidate for various applications.

Mechanism of Action

N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide works by binding to specific biological molecules and undergoing a chemical reaction that results in the emission of light. The mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide is based on the principle of fluorescence resonance energy transfer (FRET). When N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide binds to a biological molecule, it undergoes a conformational change that results in the transfer of energy from the excited state of N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide to the biological molecule, resulting in the emission of light.
Biochemical and Physiological Effects:
N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide has been shown to have minimal biochemical and physiological effects on living organisms. It is a non-toxic compound that does not interfere with the normal functioning of cells. However, it is important to note that the concentration of N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide used in experiments should be carefully controlled to avoid any potential adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide in lab experiments is its high sensitivity and selectivity. It can detect even small changes in the conformation of biological molecules, making it an ideal tool for studying protein-protein interactions and enzyme kinetics. However, one of the limitations of using N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide is its cost, which can be a significant barrier for researchers with limited resources.

Future Directions

There are several future directions for the use of N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide in scientific research. One potential application is in the development of new diagnostic tools for diseases such as cancer and Alzheimer's. N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide can be used to detect specific biomarkers associated with these diseases, allowing for earlier detection and treatment. Another potential application is in the development of new drugs that target specific biological molecules. N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide can be used to identify potential drug targets, allowing for the development of more effective and targeted therapies.
Conclusion:
In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide is a synthetic compound that has gained significant attention in scientific research due to its unique chemical properties. It is a highly sensitive and selective fluorescent probe that can be used to detect various biological molecules. N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide has been extensively used in protein-protein interactions, enzyme kinetics, and drug discovery and development. While N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide has several advantages, its cost can be a significant barrier for researchers with limited resources. However, there are several future directions for the use of N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide in scientific research, including the development of new diagnostic tools and targeted therapies.

Synthesis Methods

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide involves several steps that require specialized equipment and expertise. The most commonly used method involves the reaction of 2-nitrobenzoyl chloride with 6-chloro-2-aminobenzothiazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide has been extensively used in scientific research due to its unique chemical properties. It is a highly sensitive and selective fluorescent probe that can be used to detect various biological molecules such as proteins, DNA, and RNA. N-(6-chloro-1,3-benzothiazol-2-yl)-2-nitrobenzamide has been used to study protein-protein interactions, enzyme kinetics, and DNA-protein binding. It has also been used in drug discovery and development to identify potential drug targets.